Cas no 159610-82-9 (Fmoc-l-styrylalanine)

• Product Name: Fmoc-l-styrylalanine
• CAS No: 159610-82-9
• MF: C₂₆H₂₃NO₄
• MW: 413.465127229691
• MDL: MFCD01311748
• CID: 235661
• PubChem ID: 7006540
• Update Time: 2025-11-02

Fmoc-l-styrylalanine Chemical and Physical Properties

Names and Identifiers

• 4-Pentenoicacid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-phenyl-, [S-(E)]- (9CI)
• Fmoc-3-styryl-L-alanine
• Fmoc-L-Styrylalanine
• (S)-2-(9-Fluorenylmethoxycarbonylamino)-5-phenyl-4-(E)-penten-1-oic-acid
• (S)-N-FMOC-STYRYLALANINE
• (S)-N-fmoc-Styrylalanine(e.e.)
• FMOC-3-STYRYL-ALA-OH
• FMOC-ALA(STYR)-OH
• FMOC-ALA(STYRYL)-OH
• RARECHEM BK PT 0179
• Fmoc-L-STA
• fmoc-β-styryl-ala-oh
• Fmoc-L-Ala(styryl)-OH
• FMoc-beta-styryl-Ala-OH
• (S,E)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-5-phenylpent-4-enoic acid
• (E)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-5-phenylpent-4-enoic acid
• A815445
• Fmoc-beta-styryl-Ala-OH, >=98.0% (HPLC)
• 4-Pentenoic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-phenyl-, [S-(E)]- (9CI)
• (s)-2-(fmoc-amino)-5-phenyl-4-pentenoic acid
• 159610-82-9
• AKOS016843708
• (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-phenylpent-4-enoic acid
• (E,2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-5-phenylpent-4-enoic acid
• SCHEMBL120671
• MFCD01311748
• J-501830
• AC-9973
• PS-12154
• 4-Pentenoicacid,2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-phenyl-,[s-(E)]-(9ci)
• W18815
• (2S,4E)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-phenylpent-4-enoic acid
• Fmoc-L-Styrylalanine (Fmoc-L-Ala(Styryl)-OH )
• (E, 2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-5-phenylpent-4-enoic acid
• 215190-24-2
• CS-0149834
• (S,E)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-5-phenylpent-4-enoicacid
• Fmoc-l-styrylalanine

• MDL： MFCD01311748
• Inchi： 1S/C26H23NO4/c28-25(29)24(16-8-11-18-9-2-1-3-10-18)27-26(30)31-17-23-21-14-6-4-12-19(21)20-13-5-7-15-22(20)23/h1-15,23-24H,16-17H2,(H,27,30)(H,28,29)/b11-8+/t24-/m0/s1
• InChI Key： ZFMHHKMOLFNMMV-DDVUFSRBSA-N
• SMILES： O(C(N[C@H](C(=O)O)C/C=C/C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 413.16300
• Monoisotopic Mass: 413.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 5.9
• Topological Polar Surface Area: 78.5

Experimental Properties

• Color/Form: Light gray powder
• Density: 1.260±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 141.7 °C
• Boiling Point: 532.63°C (rough estimate)
• Refractive Index: 1.6000 (estimate)
• Solubility: Insuluble (3.9E-4 g/L) (25 ºC),
• PSA: 75.63000
• LogP: 5.47270
• Solubility: Not available

Fmoc-l-styrylalanine Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Fmoc-l-styrylalanine

Comprehensive Guide to Fmoc-l-styrylalanine (CAS No. 159610-82-9): Properties, Applications, and Market Insights

Fmoc-l-styrylalanine (CAS No. 159610-82-9) is a specialized amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound belongs to the family of Fmoc-protected amino acids, which are essential building blocks in solid-phase peptide synthesis (SPPS). The presence of the styryl group in its structure makes it particularly valuable for designing peptides with unique properties, such as enhanced stability and fluorescence.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is a cornerstone in modern peptide chemistry, offering excellent stability under basic conditions and easy removal under mild acidic conditions. Fmoc-l-styrylalanine is often sought after by researchers working on drug discovery, bioconjugation, and material science. Its applications extend to the development of fluorescent probes, bioactive peptides, and peptide-based therapeutics.

One of the key advantages of Fmoc-l-styrylalanine is its compatibility with automated peptide synthesizers, making it a popular choice for high-throughput screening and combinatorial chemistry. Researchers frequently search for "Fmoc-l-styrylalanine synthesis," "Fmoc-l-styrylalanine price," and "Fmoc-l-styrylalanine suppliers" to source this compound for their projects. The growing interest in peptide-based drugs and targeted therapies has further increased the demand for this specialized amino acid derivative.

In addition to its role in peptide synthesis, Fmoc-l-styrylalanine is also used in the development of fluorescent labels and molecular imaging agents. The styryl moiety provides a conjugated system that can be exploited for optical applications, such as fluorescence microscopy and bioimaging. This makes it a valuable tool for studying protein-protein interactions and cellular processes in real-time.

The market for Fmoc-l-styrylalanine is driven by advancements in peptide therapeutics and the increasing adoption of SPPS techniques. With the rise of personalized medicine and biopharmaceuticals, the demand for high-quality Fmoc-protected amino acids is expected to grow. Researchers and manufacturers are constantly exploring new ways to optimize the synthesis and purification of Fmoc-l-styrylalanine to meet the needs of the industry.

For those looking to purchase Fmoc-l-styrylalanine, it is essential to consider factors such as purity, storage conditions, and supplier reliability. Many suppliers offer custom synthesis services to provide tailored solutions for specific research requirements. Additionally, the availability of Fmoc-l-styrylalanine derivatives with modified functional groups opens up new possibilities for innovative applications in drug delivery and biomaterials.

In summary, Fmoc-l-styrylalanine (CAS No. 159610-82-9) is a versatile and valuable compound in the field of peptide chemistry and pharmaceutical research. Its unique properties and wide-ranging applications make it a critical component in the development of next-generation therapeutics and diagnostic tools. As the demand for peptide-based solutions continues to rise, Fmoc-l-styrylalanine will remain a key player in advancing scientific and medical breakthroughs.